1-Benzyl-3-bromo-5-hydrazino-1H-1,2,4-triazole dihydrochloride

• IUPAC Name: (2-benzyl-5-bromo-1,2,4-triazol-3-yl)hydrazine;dihydrochloride
• InChI: InChI=1S/C9H10BrN5.2ClH/c10-8-12-9(13-11)15(14-8)6-7-4-2-1-3-5-7;;/h1-5H,6,11H2,(H,12,13,14);2*1H
• InChI Key: XPOQRPZLDPJMOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=NC(=N2)Br)NN.Cl.Cl
• Molecular Formula: C9H12BrCl2N5
• Molecular Weight: 341.03 g/mol

Description

“1-Benzyl-3-bromo-5-hydrazino-1H-1,2,4-triazole dihydrochloride” is a chemical compound with the molecular formula C9H10BrN5. It is a derivative of 1,2,4-triazole, a class of heterocyclic compounds that have been shown to be promising building blocks in the design of high-performance energetic materials.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Researchers have synthesized various derivatives of 1,2,4-triazole and assessed their antimicrobial properties. For instance, a study explored the synthesis of imidazolyl Schiff bases, triazoles, and azetidinones, predicting their molecular hydrophobicity, conformational flexibility, good intestinal absorption, and bioactivity scores. Compounds with chloro, bromo, and nitro substitutions showed excellent antibacterial activity, while chloro and nitro substituted imidazolyl triazoles displayed prominent antifungal activity (Rekha et al., 2019).

Anticancer Evaluation

Another line of research involved the synthesis of 4-amino-3-(p-methoxybenzyl)-4,5-dihydro-1,2,4-triazole-5-one derivatives and their evaluation for anticancer activity against a panel of 60 cell lines derived from nine cancer types. Several of these compounds showed promising results, indicating potential for further exploration in cancer therapy (Bekircan et al., 2008).

Molecular Modeling and Biological Activity

The synthesis and biological activity of novel 1,2,4-triazolo[4,3-b][1,2,4,5]tetrazines and 1,2,4-triazolo[4,3-b][1,2,4]triazines were also investigated, showing high antibacterial, antifungal, and anti-inflammatory activities in comparison with commercial antibiotics (El-Reedy & Soliman, 2020).

Preparation and Biological Evolution of Complexes

A study focused on the preparation of complexes containing 1,2,4-triazole derivatives and their potential for biological applications. These complexes were characterized by various spectroscopic methods and exhibited possibilities for biological evolution (Fizer et al., 2016).